4-Hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid

• IUPAC Name: 7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c1-5-2-3-6-8(13)7(10(14)15)4-11-9(6)12-5/h2-4H,1H3,(H,14,15)(H,11,12,13)
• InChI Key: WHJTTWIMQIGVJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2)C(=O)O
• Molecular Formula: C10H8N2O3
• DSSTOX Substance ID: DTXSID60927709
• Molecular Weight: 204.18 g/mol
• CAS RN: 13250-97-0, 13317-11-8

Description

4-Hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid is a heterocyclic compound with the empirical formula C10H8N2O3. It has a molecular weight of 204.18 g/mol. The compound contains a fused system of two pyridine rings.

Molecular Structure Analysis

The compound’s structure includes a 1,8-naphthyridine core, which is a fused system of two pyridine rings. The compound has a hydroxy group at the 4-position, a methyl group at the 7-position, and a carboxylic acid group at the 3-position.

Physical And Chemical Properties Analysis

The compound is a solid with a boiling point of 278-282 °C. Its SMILES string is Cc1ccc2c(O)c(cnc2n1)C(O)=O, and its InChI is 1S/C10H8N2O3/c1-5-2-3-6-8(13)7(10(14)15)4-11-9(6)12-5/h2-4H,1H3,(H,14,15)(H,11,12,13).

Scientific Research Applications

Spectroscopic and Theoretical Investigations

• Spectroscopic characteristics of derivatives of 1,6- and 1,7-naphthyridines, including 4-Hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid, were examined to understand their solvatochromic behaviors in different solvents. The findings revealed insights into the interaction of these compounds with solvents and highlighted their intramolecular hydrogen-bonded structures (Santo et al., 2003).
• Quantum chemical and spectroscopic studies on this compound detailed its FTIR and FT-Raman spectra. The research included anharmonic frequency computations, analysis of intermolecular hydrogen bonding, and molecular electrostatic potential (MEP) analyses (Bhat & Ahmad, 2016).

Synthesis and Structural Studies

Synthesis and Application in Drug Synthesis

• A study elaborated on the synthesis of 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic acid, an intermediate for anticancer drugs. The research optimized the synthesis method and confirmed the compound's structure, offering insights into its role in pharmaceuticals (Zhang et al., 2019).

Structural Analysis and Synthons

• Studies focusing on hydrogen bonding between the base of 2-aminoheterocyclic compounds and carboxylic acid derivatives, including this compound, provided a deeper understanding of their structural stability and interactions. The research revealed the importance of weak non-covalent interactions in stabilizing the supramolecular architectures of these compounds (Jin et al., 2011).

Biological and Pharmacological Applications

Antimicrobial Activity

• Research into Schiff bases containing 1,8-naphthyridine moiety explored their synthesis and antimicrobial activities. These studies are indicative of the biological potential of compounds containing the this compound structure (Vinod et al., 2008).

Luminescence and pH Sensing

• The synthesis and characterization of water-soluble and luminescent Europium(III) complexes with this compound derivatives demonstrated favorable photostability and sensitive pH response behavior, indicating potential applications in bioimaging and pH sensing (Wei et al., 2016).

Safety and Hazards

The compound is classified as an eye irritant (Eye Irrit. 2), skin irritant (Skin Irrit. 2), and may cause respiratory irritation (STOT SE 3). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if on skin: washing with plenty of water (P302 + P352).

Q & A

Q1: What is known about the structural characteristics of 4-Hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid?

A: Research has utilized various spectroscopic techniques to characterize the structure of this compound. [] FTIR and FT-Raman spectroscopy were employed to obtain vibrational spectra of the molecule. [] These spectra were further interpreted using computational methods like DFT/6-311G(d,p) in conjunction with VPT2, VSCF, and PT2-VSCF, revealing significant insights into the molecule's vibrational modes and interatomic interactions. [] The study also identified combination and overtone bands in the FTIR spectrum, contributing further to understanding the molecule's vibrational characteristics. [] Additionally, UV-Vis spectroscopy was used to analyze the electronic transitions of the molecule in different solvents, providing insights into its electronic structure. []

Q2: How does the structure of this compound relate to its potential biological activity?

A: While direct structure-activity relationship (SAR) studies on this compound itself are limited in the provided research, derivatives, specifically esters, have shown promising antibacterial activity. [] For example, ethyl and butyl esters of 1-ethyl-1,2-dihydro-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid demonstrated in vivo efficacy against gram-negative bacteria, including Escherichia coli. [] This suggests modifications to the carboxylic acid group can influence biological activity and that a pro-drug mechanism might be involved. []

Q3: Have any computational studies been performed on this compound?

A: Yes, computational chemistry played a crucial role in understanding the structural and electronic properties of this compound. [] Density functional theory (DFT) calculations were performed using the 6-311G(d,p) basis set to optimize the molecule's geometry and compute vibrational frequencies. [] These calculations were further refined using methods like VPT2, VSCF, and PT2-VSCF to account for anharmonic effects. [] Additionally, time-dependent density functional theory (TD-DFT) was employed to simulate the UV-Vis spectrum and analyze electronic transitions. [] These computational studies provided valuable insights into the molecule's structure, bonding, and electronic properties. []

Q4: What are the potential applications of this compound based on the available research?

A: While the provided research primarily focuses on the fundamental characterization of this compound, its derivatives, particularly the ethyl and butyl esters of 1-ethyl-1,2-dihydro-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid, show promise as potential antibacterial agents. [] Further research is needed to explore their efficacy, safety, and potential for development into new antibacterial drugs.